Cas no 2227741-12-8 (rac-(1R,3R)-3-(2,6-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(2,6-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227741-12-8
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 6518724
• PubChem ID: 165695868
• Update Time: 2025-08-02

rac-(1R,3R)-3-(2,6-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2,6-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1728104
• 2227741-12-8

• Inchi： 1S/C14H18O2/c1-8-6-5-7-9(2)10(8)11-12(13(15)16)14(11,3)4/h5-7,11-12H,1-4H3,(H,15,16)/t11-,12+/m1/s1
• InChI Key： LOPMYQGMUPDQOW-NEPJUHHUSA-N
• SMILES： OC([C@@H]1[C@@H](C2C(C)=CC=CC=2C)C1(C)C)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,3R)-3-(2,6-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Racemic (1R,3R)-3-(2,6-Dimethylphenyl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound rac-(1R,3R)-3-(2,6-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227741-12-8) is a highly specialized organic molecule with a unique structure and promising applications in various fields. This compound belongs to the class of cyclopropane carboxylic acids, which have gained significant attention in recent years due to their potential in pharmaceuticals and agrochemicals. The molecule's structure is characterized by a cyclopropane ring substituted with a 2,6-dimethylphenyl group and two methyl groups at the 2-position of the ring. The carboxylic acid functionality at the 1-position further enhances its versatility in chemical reactions.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of this compound. The racemic mixture of (1R,3R) configuration has been shown to exhibit selective binding to certain receptors, making it a valuable lead compound in drug discovery. Researchers have explored its potential as an antagonist for G-protein coupled receptors (GPCRs), which are critical targets in treating conditions such as hypertension and neurodegenerative diseases.

The synthesis of rac-(1R,3R)-3-(2,6-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid involves a multi-step process that combines principles from organic chemistry and stereocontrol techniques. Key steps include the formation of the cyclopropane ring through Simmons-Smith cyclopropanation and subsequent functionalization to introduce the carboxylic acid group. The use of chiral auxiliaries has been pivotal in achieving high enantiomeric excess during the synthesis process.

In terms of physical properties, this compound exhibits a melting point of approximately 95°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various chemical transformations and bioassays. The compound's stability under physiological conditions has also been evaluated, showing minimal degradation over extended periods.

Recent advancements in computational chemistry have enabled detailed molecular modeling of this compound. Studies using molecular docking techniques have revealed its ability to interact with key residues in target proteins, providing insights into its mechanism of action. Furthermore, quantum mechanical calculations have shed light on its electronic structure and reactivity patterns.

The application of rac-(1R,3R)-3-(2,6-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid extends beyond pharmaceuticals into agrochemicals. Its analogs have been tested as potential herbicides due to their ability to inhibit specific enzymes involved in plant growth regulation. Field trials have demonstrated selective activity against certain weeds without adverse effects on crops.

In conclusion, rac-(1R,3R)-3-(2,6-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227741-12-8) represents a significant advancement in organic chemistry with diverse applications across multiple industries. Its unique structure and stereochemical properties position it as a promising candidate for future drug development and agricultural innovations.